PHENYL-METHYLSILSESQUIOXANE-PHENYLMETHYLSILOXANE-DIPHENYLSILOXANE TETRAPOLYMER
Overview
Description
PHENYL-METHYLSILSESQUIOXANE-PHENYLMETHYLSILOXANE-DIPHENYLSILOXANE TETRAPOLYMER is a complex silicone resin known for its unique combination of phenyl and methyl groups attached to silsesquioxane and siloxane backbones. This compound is widely used in various industrial applications due to its excellent thermal stability, mechanical properties, and chemical resistance .
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of PHENYL-METHYLSILSESQUIOXANE-PHENYLMETHYLSILOXANE-DIPHENYLSILOXANE TETRAPOLYMER typically involves the hydrolysis and condensation of organosilicon precursors. The process begins with the hydrolysis of phenyltrichlorosilane, methyltrichlorosilane, and diphenyldichlorosilane in the presence of water and a catalyst, such as hydrochloric acid. The resulting silanols undergo condensation reactions to form the silsesquioxane and siloxane networks .
Industrial Production Methods
In industrial settings, the production of this tetrapolymer involves controlled hydrolysis and polycondensation reactions. The process is optimized to achieve a high degree of polymerization and uniform distribution of phenyl and methyl groups. The reaction conditions, such as temperature, pH, and catalyst concentration, are carefully monitored to ensure the desired properties of the final product .
Chemical Reactions Analysis
Types of Reactions
PHENYL-METHYLSILSESQUIOXANE-PHENYLMETHYLSILOXANE-DIPHENYLSILOXANE TETRAPOLYMER can undergo various chemical reactions, including:
Oxidation: The phenyl groups can be oxidized to form phenolic compounds.
Reduction: The siloxane backbone can be reduced under specific conditions to form silanols.
Substitution: The methyl and phenyl groups can be substituted with other functional groups, such as alkyl or aryl groups.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.
Reduction: Reducing agents such as lithium aluminum hydride can be used.
Substitution: Catalysts like platinum or palladium are often employed in substitution reactions.
Major Products Formed
The major products formed from these reactions include phenolic compounds, silanols, and various substituted siloxanes, depending on the specific reagents and conditions used .
Scientific Research Applications
PHENYL-METHYLSILSESQUIOXANE-PHENYLMETHYLSILOXANE-DIPHENYLSILOXANE TETRAPOLYMER has a wide range of applications in scientific research:
Chemistry: Used as a precursor for advanced materials and coatings due to its thermal stability and chemical resistance.
Biology: Employed in the development of biocompatible materials for medical devices and implants.
Medicine: Utilized in drug delivery systems and as a component in biomedical coatings.
Industry: Applied in the production of high-performance adhesives, sealants, and
Properties
CAS No. |
181186-36-7 |
|---|---|
Molecular Formula |
C10H12O4S2 |
Molecular Weight |
0 |
Origin of Product |
United States |
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